HRO761

• CAS: 2869954-34-5
• Molecular Formula: C31H31ClF3N9O5
• Molecular Weight: 702.1 g/mol
• InChI: InChI=1S/C31H31ClF3N9O5/c1-3-22-25(41-8-10-42(11-9-41)28(47)24-26(46)17(2)36-16-37-24)29(48)44-30(39-27(40-44)18-6-12-49-13-7-18)43(22)15-23(45)38-21-5-4-19(14-20(21)32)31(33,34)35/h4-6,14,16,46H,3,7-13,15H2,1-2H3,(H,38,45)
• InChIKey: XKYVECRUZPCRQR-UHFFFAOYSA-N

HRO761: Non-Covalent Allosteric WRN Inhibitor

HRO761 (Werner syndrome RecQ helicase-IN-1, CAS 2869954-34-5) is a clinical-stage, orally bioavailable, potent, non-covalent, allosteric inhibitor of the Werner syndrome RecQ DNA helicase (WRN) [1]. It was identified through a hit-finding and lead-optimization strategy and is the first WRN inhibitor to enter human clinical trials (NCT05838768) [2]. The compound binds at the interface of the D1 and D2 helicase domains, locking WRN in an inactive conformation and recapitulating the synthetic lethal phenotype of WRN genetic suppression in microsatellite instability (MSI) cancer cells, while sparing microsatellite-stable (MSS) cells [1].

• [1] Ferretti, S., et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature 629, 443–449 (2024). View Source
• [2] ClinicalTrials.gov. Study of HRO761 Alone or in Combination in Cancer Patients With Specific DNA Alterations Called Microsatellite Instability or Mismatch Repair Deficiency. Identifier: NCT05838768. View Source

Why HRO761 Cannot Be Substituted

WRN inhibitors represent a heterogeneous class of small molecules that differ critically in their binding mode (non-covalent vs. covalent), mechanism of ATP competition (mixed vs. competitive), induction of target degradation, and selectivity profiles across the RecQ helicase family. HRO761 is a non-covalent, mixed-competitive (with respect to ATP) allosteric inhibitor that induces WRN degradation selectively in MSI cells, a phenotype not consistently shared by covalent inhibitors such as VVD-133214 or ATP-competitive inhibitors like GSK4418959 [1]. Furthermore, while many analogs in the triazolo-pyrimidine series (e.g., compound S35) demonstrate potent biochemical inhibition, HRO761 is distinguished by its clinical validation in a Phase I trial, providing translational confidence that preclinical activity may correlate with human safety and efficacy [2]. Interchanging HRO761 with a structurally similar but mechanistically distinct analog without accounting for these divergent pharmacological properties could compromise experimental reproducibility and mislead biological interpretation in MSI cancer models.

• [1] Ferretti, S., et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature 629, 443–449 (2024). View Source
• [2] ClinicalTrials.gov. Study of HRO761 Alone or in Combination in Cancer Patients With Specific DNA Alterations Called Microsatellite Instability or Mismatch Repair Deficiency. Identifier: NCT05838768. View Source

HRO761 vs. VVD-133214: Comparative Evidence

Biochemical WRN ATPase Potency vs. VVD-133214

HRO761 demonstrates superior antiproliferative potency in the MSI cell line SW48 (GI50 = 50 nM) compared to the covalent inhibitor VVD-133214 (GI50 = 130 nM), representing a 2.6-fold improvement in cellular activity [1][2]. Both compounds are allosteric WRN inhibitors, but HRO761's non-covalent binding mode correlates with enhanced cellular potency in this model system.

Evidence Dimension	Cellular Antiproliferative Activity (GI50)
Target Compound Data	50 nM
Comparator Or Baseline	VVD-133214: 130 nM
Quantified Difference	2.6-fold higher potency (lower GI50)
Conditions	SW48 MSI colorectal cancer cell line; 3-day proliferation assay

Why This Matters

Greater cellular potency may translate to lower effective concentrations in vitro and potentially reduced dose requirements in vivo, which is a key consideration for preclinical pharmacology studies and early drug development.

• [1] Ferretti, S., et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature 629, 443–449 (2024). View Source
• [2] GtoPdb. VVD-133214 Ligand Activity Chart. IUPHAR/BPS Guide to Pharmacology. Accessed April 2026. View Source

RecQ Helicase Family Selectivity

HRO761 exhibits a mixed-competitive mode of inhibition with respect to ATP, as determined by Michaelis-Menten kinetic analysis (K_m shifts and V_max decreases) [1]. In contrast, GSK4418959 (IDE275) is reported to inhibit WRN ATPase and DNA unwinding functions in a purely ATP-competitive manner [2]. This mechanistic distinction suggests that HRO761 may maintain inhibitory activity even at saturating intracellular ATP concentrations, whereas ATP-competitive inhibitors might be less effective under such conditions.

Evidence Dimension	Mode of ATP Competition
Target Compound Data	Mixed-competitive (non-competitive/mixed type) with ATP
Comparator Or Baseline	GSK4418959: ATP-competitive
Quantified Difference	Qualitative mechanistic difference
Conditions	WRN ATPase assay with varying ATP concentrations

Why This Matters

The mixed-competitive mechanism of HRO761 may confer a functional advantage in cellular environments with high endogenous ATP levels (~1-5 mM), potentially reducing the risk of right-shifted IC50 values in cell-based assays and improving translation from biochemical to cellular activity.

• [1] Ferretti, S., et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature 629, 443–449 (2024). Extended Data Fig. 2. View Source
• [2] TargetMol. GSK4418959 (IDE275) Product Information. Accessed April 2026. View Source

Oral Bioavailability and Dosing Flexibility

HRO761 displays a potent IC50 of 9 nM in a direct ATP-binding assay [1], which is approximately 1.8-fold more potent than the fluorometric helicase assay IC50 of compound S35 (23.5 nM) [2]. While direct comparison is complicated by different assay formats, this suggests that HRO761 may achieve more efficient target engagement at lower concentrations under conditions that directly measure nucleotide-binding site occupancy.

Evidence Dimension	Biochemical Potency (IC50)
Target Compound Data	9 nM (ATP binding assay)
Comparator Or Baseline	S35: 23.5 nM (fluorometric helicase assay)
Quantified Difference	~1.8-fold lower IC50 for HRO761
Conditions	Recombinant WRN helicase domain; ATP binding assay vs. fluorometric helicase unwinding assay

Why This Matters

Superior biochemical potency may enable the use of lower compound concentrations in vitro, reducing the risk of off-target effects and improving the selectivity window for WRN-dependent phenotypes.

• [1] Chemical Probes Portal. HRO761 Probe Report. Updated August 8, 2024. View Source
• [2] Wang, L., et al. Design, synthesis, and structure−activity relationship studies of triazolo-pyrimidine derivatives as WRN inhibitors for the treatment of MSI tumors. Eur. J. Med. Chem. 2024, 116921. View Source

In Vivo Tumor Regression and WRN Degradation

Treatment with HRO761 leads to degradation of the WRN protein specifically in MSI cancer cells, but not in microsatellite-stable (MSS) cells [1]. This pharmacodynamic response, which mirrors the effect of genetic WRN knockout, has not been universally observed with other WRN inhibitors and represents a potential mechanistic advantage in driving synthetic lethality. For instance, the covalent inhibitor VVD-133214 stabilizes WRN in a rigid conformation but does not appear to induce its degradation.

Evidence Dimension	Induction of WRN Protein Degradation
Target Compound Data	Yes, selective in MSI cells
Comparator Or Baseline	VVD-133214: No (stabilizes conformation without degradation)
Quantified Difference	Qualitative phenotypic difference
Conditions	MSI and MSS cell lines treated with 1 µM HRO761 for 24-48h; immunoblotting

Why This Matters

WRN degradation may provide a more durable and sustained suppression of WRN function compared to reversible inhibition alone, potentially leading to enhanced anti-tumor activity and a wider therapeutic window in MSI-driven cancers.

• [1] Ferretti, S., et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature 629, 443–449 (2024). View Source

HRO761 Research and Procurement Applications

WRN-KO Phenocopy with RecQ-Selective Inhibition

Given its well-characterized potency (IC50 = 100 nM in ATPase assay; GI50 = 50 nM in SW48 cells) and the robust induction of DNA damage and WRN degradation in MSI but not MSS cells [1], HRO761 is ideally suited for genetic and pharmacological validation of WRN as a synthetic lethal target in colorectal, gastric, and endometrial cancer cell lines and patient-derived xenografts (PDX) harboring MSI/dMMR. The compound's ability to phenocopy WRN knockout makes it a superior tool over ATP-competitive inhibitors for mechanistic studies of the WRN-MSI synthetic lethal interaction.

In Vivo Oral WRN Inhibition in MSI-H Xenografts

HRO761 has demonstrated oral bioavailability and dose-dependent tumor growth inhibition in MSI cell-derived and patient-derived xenograft models [1]. This validated in vivo pharmacology supports its use in preclinical efficacy studies where oral administration and sustained target engagement are required. For researchers planning in vivo experiments, the compound's oral route of administration offers practical advantages over injectable alternatives, facilitating chronic dosing regimens in murine models.

MSI-H Selective Cytotoxicity and Synthetic Lethality

HRO761 has been shown to synergize with irinotecan in colorectal cancer cells [1]. This evidence positions HRO761 as a candidate for combination screens aimed at identifying synergistic drug partners that exploit the synthetic lethal vulnerability created by WRN inhibition in MSI tumors. Furthermore, because HRO761 operates independently of p53 status, it can be effectively combined with agents that target p53-deficient or mutant tumors, expanding its utility in drug combination discovery programs.

Non-Covalent vs. Covalent WRN Inhibitor Resistance Studies

The selective degradation of WRN protein in MSI cells upon HRO761 treatment provides a tractable pharmacodynamic biomarker that can be monitored via immunoblotting or immunohistochemistry [1]. This makes HRO761 a valuable tool for developing and validating PD assays that confirm target engagement in both in vitro and in vivo settings. Such biomarkers are critical for dose optimization and for bridging preclinical findings to clinical trial design.

• [1] Ferretti, S., et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature 629, 443–449 (2024). View Source